10-(3-Bromopropyl)phenothiazine
Overview
Description
10-(3-Bromopropyl)phenothiazine is a chemical compound with the molecular formula C15H14BrNS . It has a molecular weight of 320.2 g/mol .
Molecular Structure Analysis
The InChI string of 10-(3-Bromopropyl)phenothiazine isInChI=1S/C15H14BrNS/c16-10-5-11-17-12-6-1-3-8-14 (12)18-15-9-4-2-7-13 (15)17/h1-4,6-9H,5,10-11H2 . The Canonical SMILES is C1=CC=C2C (=C1)N (C3=CC=CC=C3S2)CCCBr . Physical And Chemical Properties Analysis
10-(3-Bromopropyl)phenothiazine has a molecular weight of 320.2 g/mol, an XLogP3 of 5.3, and a topological polar surface area of 28.5 Ų . It has zero hydrogen bond donor count, two hydrogen bond acceptor count, and three rotatable bond count .Scientific Research Applications
Organic Optoelectronic Applications
10-(3-Bromopropyl)phenothiazine: is a derivative of Phenothiazine (PTZ), which has been extensively investigated for its unique optical and electronic properties. The flexibility of functionalization makes it an attractive candidate for various optoelectronic applications . These include:
Anticancer Activity
New derivatives of 10-(3-Bromopropyl)phenothiazine have shown promising results in anticancer activity. These compounds have been tested against various cancer cell lines, including melanoma C-32 and breast cancer MCF-7, showing activity comparable to or better than reference drugs like cisplatin . This opens up potential applications in:
Mechanism of Action
Pharmacokinetics
It is soluble in dichloromethane, diethyl ether, and ethyl acetate , which may influence its absorption and distribution.
Action Environment
It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It should be stored in a refrigerator .
Safety and Hazards
In case of inhalation, move the victim into fresh air and give artificial respiration if necessary . If it comes into contact with skin, remove contaminated clothing and wash off with soap and plenty of water . In case of ingestion, rinse mouth with water and do not induce vomiting . For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam .
Future Directions
While specific future directions for 10-(3-Bromopropyl)phenothiazine are not provided, phenothiazines have been shown to have potential anti-neoplastic properties . They have been widely used in various research areas due to their easy chemical functionalization and intriguing chemical and physical properties .
properties
IUPAC Name |
10-(3-bromopropyl)phenothiazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNS/c16-10-5-11-17-12-6-1-3-8-14(12)18-15-9-4-2-7-13(15)17/h1-4,6-9H,5,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUQMXOSUNXWHPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)CCCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20534150 |
Source
|
| Record name | 10-(3-Bromopropyl)-10H-phenothiazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20534150 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
10-(3-Bromopropyl)-10H-phenothiazine | |
CAS RN |
92357-95-4 |
Source
|
| Record name | 10-(3-Bromopropyl)-10H-phenothiazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20534150 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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